Cas no 1806786-08-2 (2-Bromo-3,6-diamino-4-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-3,6-diamino-4-(difluoromethyl)pyridine
• CAS No: 1806786-08-2
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4848076
• Update Time: 2023-08-19

2-Bromo-3,6-diamino-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-diamino-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-5-4(11)2(6(8)9)1-3(10)12-5/h1,6H,11H2,(H2,10,12)
• InChI Key： GIYBVIMZXNPMTK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9